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Compound of Interest

Compound Name: 2-Bromopyridine-4-methanol

Cat. No.: B057719

Synthesis of 2-Bromopyridine-4-methanol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-Bromopyridine-4-methanol from 2-
bromoisonicotinic acid, a crucial intermediate in the development of novel therapeutics. This
document provides comprehensive experimental protocols, quantitative data, and a visual
representation of the synthetic workflow to support research and development in medicinal
chemistry. 2-Bromopyridine-4-methanol serves as a key building block in the synthesis of
aza- and diazabiphenyl analogs of antitubercular drugs and N3/8-disubstituted 3,8-
diazabicyclo[3.2.1]octane analogues with antiproliferative properties.[1][2]

Reaction Scheme

The synthesis involves the reduction of the carboxylic acid functional group of 2-
bromoisonicotinic acid to a primary alcohol, yielding 2-Bromopyridine-4-methanol. A common
and effective method for this transformation utilizes a borane complex, such as boron trifluoride
diethyl etherate, in an appropriate solvent like tetrahydrofuran.

Chemical Structures:
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Starting Material Product

2-bromoisonicotinic acid 2-Bromopyridine-4-methanol
waalt text alt text

CAS: 66572-56-3 CAS: 118289-16-0

Molecular Formula: CeH4BrNO:2 Molecular Formula: CeHsBrNO
Molecular Weight: 202.01 g/mol Molecular Weight: 188.02 g/mol

Physicochemical Properties

A summary of the key physical and chemical properties of the starting material and the final

product is presented below for easy reference.

2-Bromopyridine-4-

Property 2-bromoisonicotinic acid

methanol
CAS Number 66572-56-3 118289-16-0[1]
Molecular Formula CeH4BrNO2 CeHeBIrNO[1]
Molecular Weight 202.01 g/mol 188.024 g/mol [1]
Appearance Not specified White to brown powder[2]
Melting Point Not specified 58-61 °C[1]
Boiling Point Not specified 316.6 °C at 760 mmHg[1]
Purity Not specified Typically =295%[3]

Experimental Protocol

The following protocol is a detailed methodology for the synthesis of 2-Bromopyridine-4-

methanol from 2-bromoisonicotinic acid.[2]

Materials:
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Molecular . .
Reagent CAS Number Quantity Equivalents
Formula
2-
bromoisonicotinic  66572-56-3 CeHaBrNO2 2 g (9.9 mmol) 1.0
acid
Boron trifluoride 4.18 g (29.7
109-63-7 CaH10BF30 3.0
etherate mmol)
Tetrahydrofuran
109-99-9 C4HsO 30 mL -
(THF)
Ethyl acetate 141-78-6 CaHsO2 As needed -
Brine solution - NacCl (aq) As needed -
Anhydrous
] 7757-82-6 Na2S0a4 As needed -
sodium sulfate
Ice - H20 As needed -

Procedure:

» To a solution of 2-bromoisonicotinic acid (2 g, 9.9 mmol, 1.0 eq.) in tetrahydrofuran (30 mL),
boron trifluoride etherate (4.18 g, 29.7 mmol, 3.0 eq.) was added dropwise at O °C.

e The reaction mixture was then stirred at room temperature for 3 hours.
e Upon completion of the reaction, the mixture was carefully transferred to ice water.
o The product was extracted with ethyl acetate.

e The organic layers were combined, washed with a brine solution, and dried over anhydrous
sodium sulfate.

e The solvent was concentrated under reduced pressure to yield 2-Bromopyridine-4-
methanol.

Yield and Characterization:
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e Yield: 1.4 g (75.21%)[2]

e Mass Spectrum (Electrospray): m/z 189.65 [M]+[2]

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 2-Bromopyridine-4-
methanol.
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Synthesis of 2-Bromopyridine-4-methanol Workflow
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Caption: Experimental workflow for the synthesis of 2-Bromopyridine-4-methanol.
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Applications in Drug Development

2-Bromopyridine-4-methanol is a valuable intermediate for the synthesis of complex
molecules with potential therapeutic applications. Its utility has been demonstrated in the
preparation of compounds targeting infectious diseases and cancer.

The following diagram illustrates the logical relationship of 2-Bromopyridine-4-methanol as a
building block in the development of new drug candidates.

Role of 2-Bromopyridine-4-methanol in Drug Development
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Caption: 2-Bromopyridine-4-methanol as a key intermediate in drug discovery.

Conclusion

The synthesis of 2-Bromopyridine-4-methanol from 2-bromoisonicotinic acid via reduction
with boron trifluoride etherate is an efficient and well-documented procedure. This technical
guide provides the necessary details for its successful implementation in a laboratory setting.
The availability of this key intermediate is crucial for the continued exploration and
development of new chemical entities in the fields of medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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